Cas no 1703988-76-4 ((2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid)
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-3274564
- (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid
- 1703988-76-4
-
- MDL: MFCD31883705
- Inchi: 1S/C7H8BrNO2S/c8-6-2-4(3-12-6)1-5(9)7(10)11/h2-3,5H,1,9H2,(H,10,11)/t5-/m1/s1
- InChI Key: AIKYXJKPTHOFIR-RXMQYKEDSA-N
- SMILES: BrC1=CC(=CS1)C[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 248.94591g/mol
- Monoisotopic Mass: 248.94591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 91.6Ų
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3274564-1g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 1g |
$1557.0 | 2023-09-04 | ||
| Enamine | EN300-3274564-5g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 5g |
$4517.0 | 2023-09-04 | ||
| Enamine | EN300-3274564-10g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 10g |
$6697.0 | 2023-09-04 | ||
| Enamine | EN300-3274564-0.05g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 0.05g |
$1308.0 | 2025-03-18 | |
| Enamine | EN300-3274564-0.1g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 0.1g |
$1371.0 | 2025-03-18 | |
| Enamine | EN300-3274564-0.25g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 0.25g |
$1432.0 | 2025-03-18 | |
| Enamine | EN300-3274564-0.5g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 0.5g |
$1495.0 | 2025-03-18 | |
| Enamine | EN300-3274564-1.0g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 1.0g |
$1557.0 | 2025-03-18 | |
| Enamine | EN300-3274564-2.5g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 2.5g |
$3051.0 | 2025-03-18 | |
| Enamine | EN300-3274564-5.0g |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid |
1703988-76-4 | 95.0% | 5.0g |
$4517.0 | 2025-03-18 |
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid
Introduction to (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid (CAS No. 1703988-76-4)
(2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid (CAS No. 1703988-76-4) is a synthetic amino acid with a unique structural configuration that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as Bromo-Thiophenylalanine, is characterized by its bromine-substituted thiophene ring and an amino acid backbone, making it a valuable tool in the study of protein structure and function, as well as in the development of novel therapeutic agents.
The chemical structure of (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid is particularly interesting due to its combination of aromatic and aliphatic functionalities. The bromine atom on the thiophene ring introduces additional reactivity and selectivity, which can be exploited in various chemical reactions and biological assays. This compound has been extensively studied for its potential applications in drug discovery, particularly in the design of inhibitors for specific enzymes and receptors.
Recent research has highlighted the importance of (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid in understanding the mechanisms of protein-protein interactions and signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively modulate the activity of certain kinases, which are key enzymes involved in cellular signaling. The ability to selectively target these kinases has significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.
In addition to its potential as a therapeutic agent, (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid has been used as a building block in the synthesis of more complex molecules. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of the final product. For example, researchers at the University of California, San Francisco, have utilized this compound to develop novel peptidomimetics with improved bioavailability and reduced toxicity.
The synthesis of (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid typically involves multi-step procedures that ensure high stereoselectivity and purity. One common approach involves the coupling of a brominated thiophene derivative with an appropriate amino acid precursor, followed by purification techniques such as column chromatography or recrystallization. The resulting product is characterized using advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.
The biological activity of (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid has been evaluated through various in vitro and in vivo assays. In cell-based assays, this compound has shown promising results in inhibiting the growth of cancer cells by disrupting key signaling pathways. Additionally, studies have demonstrated its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system (CNS) disorders.
The safety profile of (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid is an important consideration for its use in therapeutic applications. Preclinical studies have indicated that this compound exhibits low toxicity at effective concentrations, which is a crucial factor for its further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid (CAS No. 1703988-76-4) represents a promising molecule with diverse applications in medicinal chemistry and biochemistry. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents and gain deeper insights into cellular processes. As research continues to advance, it is likely that this compound will play an increasingly important role in the fields of drug discovery and biotechnology.
1703988-76-4 ((2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)